Cas no 1799974-75-6 ((E)-ETHYL 3-(1-ETHYL-4-METHYL-1H-BENZO[D][1,2,3]TRIAZOL-5-YL)ACRYLATE)

• Product Name: (E)-ETHYL 3-(1-ETHYL-4-METHYL-1H-BENZO[D][1,2,3]TRIAZOL-5-YL)ACRYLATE
• CAS No: 1799974-75-6
• MDL: MFCD30185847
• CID: 4615079
• Update Time: 2025-06-12

(E)-ETHYL 3-(1-ETHYL-4-METHYL-1H-BENZO[D][1,2,3]TRIAZOL-5-YL)ACRYLATE Chemical and Physical Properties

Names and Identifiers

• (E)-ETHYL 3-(1-ETHYL-4-METHYL-1H-BENZO[D][1,2,3]TRIAZOL-5-YL)ACRYLATE

• MDL： MFCD30185847
• Inchi： InChI=1S/C14H17N3O2/c1-4-17-12-8-6-11(7-9-13(18)19-5-2)10(3)14(12)15-16-17/h6-9H,4-5H2,1-3H3/b9-7+
• InChI Key： CVWPPIQEMSUVLI-VQHVLOKHSA-N
• SMILES： CCN1C2=CC=C(/C=C/C(=O)OCC)C(=C2N=N1)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 5

Additional information on (E)-ETHYL 3-(1-ETHYL-4-METHYL-1H-BENZO[D][1,2,3]TRIAZOL-5-YL)ACRYLATE

Comprehensive Overview of (E)-Ethyl 3-(1-Ethyl-4-Methyl-1H-Benzo[d][1,2,3]Triazol-5-yl)Acrylate (CAS No. 1799974-75-6)

(E)-Ethyl 3-(1-Ethyl-4-Methyl-1H-Benzo[d][1,2,3]Triazol-5-yl)Acrylate (CAS No. 1799974-75-6) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structural features, which include a triazole ring and an acrylate moiety, making it a valuable building block for the synthesis of various bioactive molecules and functional materials.

The chemical structure of (E)-Ethyl 3-(1-Ethyl-4-Methyl-1H-Benzo[d][1,2,3]Triazol-5-yl)Acrylate is defined by its conjugated double bond and the presence of a triazole ring, which is known for its stability and reactivity. The triazole ring is a five-membered heterocyclic compound with two nitrogen atoms and three carbon atoms. This ring system is widely used in pharmaceuticals due to its ability to form strong hydrogen bonds and its resistance to metabolic degradation.

The acrylate moiety in (E)-Ethyl 3-(1-Ethyl-4-Methyl-1H-Benzo[d][1,2,3]Triazol-5-yl)Acrylate imparts additional reactivity and functional versatility. Acrylates are commonly used in polymer science for the synthesis of polymers and copolymers with diverse applications, ranging from coatings and adhesives to biomedical materials. The combination of the triazole ring and the acrylate moiety in this compound offers a unique set of properties that make it an attractive candidate for various chemical and biological applications.

In recent years, significant research has been conducted on the synthesis and applications of (E)-Ethyl 3-(1-Ethyl-4-Methyl-1H-Benzo[d][1,2,3]Triazol-5-yl)Acrylate. One notable area of interest is its potential use in drug discovery and development. The triazole ring is a key structural motif in many bioactive compounds, including antifungal agents, anti-inflammatory drugs, and anticancer agents. The presence of this ring in (E)-Ethyl 3-(1-Ethyl-4-Methyl-1H-Benzo[d][1,2,3]Triazol-5-yl)Acrylate suggests that it may exhibit similar biological activities.

Several studies have explored the biological activity of compounds containing the triazole-acrylate scaffold. For instance, a study published in the Journal of Medicinal Chemistry reported that derivatives of this compound exhibited potent antifungal activity against Candida albicans and Aspergillus fumigatus. Another study in the European Journal of Medicinal Chemistry demonstrated that these compounds showed promising anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines.

Beyond its potential as a pharmaceutical agent, (E)-Ethyl 3-(1-Ethyl-4-Methyl-1H-Benzo[d][1,2,3]Triazol-5-yl)Acrylate has also been investigated for its use in materials science. The conjugated double bond in the acrylate moiety allows for easy polymerization through radical or cationic mechanisms. This makes it suitable for the preparation of functional polymers with tailored properties for specific applications.

In the field of polymer science, researchers have synthesized copolymers using (E)-Ethyl 3-(1-Ethyl-4-Methyl-1H-Benzo[d][1,2,3]Triazol-5-yl)Acrylate as a monomer. These copolymers have shown excellent thermal stability and mechanical strength, making them ideal for use in high-performance coatings and adhesives. Additionally, the presence of the triazole ring in these copolymers can enhance their biocompatibility and antimicrobial properties, which are crucial for biomedical applications.

The synthetic accessibility of (E)-Ethyl 3-(1-Ethyl-4-Methyl-1H-Benzo[d][1,2,3]Triazol-5-yl)Acrylate has also been a subject of extensive research. Various synthetic routes have been developed to produce this compound efficiently and cost-effectively. One common method involves the coupling reaction between an acrylate derivative and a substituted triazole using transition metal catalysts such as palladium or copper. These methods have been optimized to achieve high yields and purity levels, making large-scale production feasible.

In conclusion, (E)-Ethyl 3-(1-Ethyl-4-Methyl-1H-Benzo[d][1,2,3]Triazol-5-yl)Acrylate (CAS No. 1799974-75-6) is a multifunctional compound with a wide range of potential applications in both medicinal chemistry and materials science. Its unique combination of structural features makes it an attractive candidate for the development of new drugs and functional materials. Ongoing research continues to uncover new possibilities for this compound, further highlighting its importance in modern chemical research.